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Compound of Interest

Compound Name: 3-Ethoxypropionitrile

Cat. No.: B165598

For immediate release: This document provides essential safety and logistical information for
the proper disposal of 3-Ethoxypropionitrile in a laboratory setting. Researchers, scientists,
and drug development professionals are advised to adhere to these procedures to ensure a
safe and compliant work environment.

Immediate Safety and Handling Precautions

3-Ethoxypropionitrile is a combustible liquid that can cause skin and serious eye irritation.
Proper personal protective equipment (PPE), including chemical-resistant gloves, safety
goggles, and a lab coat, must be worn at all times when handling this chemical. Work should
be conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid
inhalation of vapors.

In case of accidental contact, immediately flush the affected skin or eyes with copious amounts
of water for at least 15 minutes and seek medical attention. For spills, absorb the material with
an inert, non-combustible absorbent and dispose of it as hazardous waste.

Quantitative Data Summary

For easy reference, the key quantitative data for 3-Ethoxypropionitrile are summarized in the
table below.
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Property Value

CAS Number 2141-62-0

Molecular Formula C5H9NO

Molecular Weight 99.13 g/mol [1]

Boiling Point 185.62°C (estimated)[2]
Density 0.891 g/cm?3[2]

Flash Point 63°C

Step-by-Step Disposal Protocol

The disposal of 3-Ethoxypropionitrile must comply with all local, state, and federal
regulations, such as the Resource Conservation and Recovery Act (RCRA) in the United
States.[3][4] The following is a step-by-step guide for its proper disposal in a laboratory setting:

o Waste Identification and Classification:

o 3-Ethoxypropionitrile is classified as a hazardous waste due to its ignitability (flash point
< 60°C is considered ignitable by the EPA).[5]

o It should not be mixed with other waste streams unless compatibility is confirmed.
» Waste Collection and Storage:

o Collect waste 3-Ethoxypropionitrile in a designated, properly labeled, and sealed
container. The container should be made of a compatible material (e.g., high-density
polyethylene) and kept closed when not in use.

o The label must clearly state "Hazardous Waste" and "3-Ethoxypropionitrile".

o Store the waste container in a designated satellite accumulation area within the laboratory,
away from sources of ignition and incompatible materials.

+ Waste Segregation:
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o Do not mix 3-Ethoxypropionitrile with incompatible materials such as strong oxidizing
agents, acids, or bases.

o Keep flammable liquid waste separate from other waste categories.

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a certified
hazardous waste disposal contractor to arrange for pickup and disposal.

o Provide the EHS or contractor with an accurate description of the waste, including its
composition and volume.

e Documentation:

o Maintain a record of the amount of 3-Ethoxypropionitrile waste generated and the date
of disposal, in accordance with your institution's policies and regulatory requirements.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 3-
Ethoxypropionitrile.
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3-Ethoxypropionitrile Disposal Workflow

Start: Have 3-Ethoxypropionitrile Waste?

Identify as Hazardous Waste
(Flammable Liquid)

Collect in a Labeled,
Sealed Container

Segregate from
Incompatible Wastes

Store in Satellite
Accumulation Area

Contact Environmental
Health & Safety (EHS)

Provide Waste Information
to EHS

Schedule Waste Pickup

Document Waste Disposal

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 3-Ethoxypropionitrile.
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By following these procedures, laboratory personnel can ensure the safe handling and
compliant disposal of 3-Ethoxypropionitrile, contributing to a secure and environmentally
responsible research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b165598?utm_src=pdf-body
https://www.benchchem.com/product/b165598?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/16501
https://m.chemicalbook.com/ProductChemicalPropertiesCB31167547_EN.htm
https://www.justrite.com/news/how-to-manage-chemical-waste-disposal-in-labs/
https://www.epa.gov/rcra/resource-conservation-and-recovery-act-rcra-overview
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.benchchem.com/product/b165598#3-ethoxypropionitrile-proper-disposal-procedures
https://www.benchchem.com/product/b165598#3-ethoxypropionitrile-proper-disposal-procedures
https://www.benchchem.com/product/b165598#3-ethoxypropionitrile-proper-disposal-procedures
https://www.benchchem.com/product/b165598#3-ethoxypropionitrile-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b165598?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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